Cas no 339008-34-3 (6-[(3-methylphenyl)methyl]pyridazin-3-ol)

• Product Name: 6-[(3-methylphenyl)methyl]pyridazin-3-ol
• CAS No: 339008-34-3
• MDL: MFCD00214779
• CID: 4648308
• Update Time: 2025-06-27

6-[(3-methylphenyl)methyl]pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-METHYLBENZYL)-3-PYRIDAZINOL
• 6-[(3-methylphenyl)methyl]pyridazin-3-ol
• 3(2H)-Pyridazinone, 6-[(3-methylphenyl)methyl]-

• MDL： MFCD00214779

Additional information on 6-[(3-methylphenyl)methyl]pyridazin-3-ol

Comprehensive Overview of 6-[(3-methylphenyl)methyl]pyridazin-3-ol (CAS No. 339008-34-3): Properties, Applications, and Research Insights

6-[(3-methylphenyl)methyl]pyridazin-3-ol (CAS No. 339008-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. This pyridazine derivative is characterized by a 3-methylbenzyl substitution at the 6-position of the pyridazin-3-ol core, which contributes to its distinct chemical behavior and versatility in synthetic applications.

The compound's molecular formula, C₁₂H₁₂N₂O, and its heterocyclic framework make it a valuable intermediate in the development of novel small-molecule therapeutics. Researchers have explored its role in modulating enzymatic activity, particularly in contexts related to inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and targeted drug design.

In agrochemical applications, 6-[(3-methylphenyl)methyl]pyridazin-3-ol has been investigated for its potential as a plant growth regulator or pesticide precursor. Its structural motifs are compatible with sustainable agriculture initiatives, addressing growing consumer demand for eco-friendly crop protection solutions. The compound's lipophilic nature and hydrogen-bonding capacity enable optimized bioavailability in both biological and environmental systems.

Recent advancements in computational chemistry have facilitated deeper insights into the compound's structure-activity relationships (SAR). Molecular docking studies suggest favorable interactions with various biological targets, making it a promising scaffold for drug discovery pipelines. These findings resonate with the pharmaceutical industry's focus on AI-driven compound screening and virtual high-throughput screening (vHTS) methodologies.

The synthesis of CAS 339008-34-3 typically involves multistep organic reactions, including nucleophilic substitutions and catalytic hydrogenation processes. Optimization of these synthetic routes has become a focal point for green chemistry researchers aiming to reduce environmental impact while maintaining yield efficiency—a critical consideration in modern process chemistry development.

Analytical characterization of this compound employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, particularly important for pharmaceutical intermediates where purity standards are rigorously enforced. The compound's spectral fingerprints have been well-documented in scientific literature, aiding in its identification and study.

From a commercial perspective, 6-[(3-methylphenyl)methyl]pyridazin-3-ol occupies a niche but growing segment in the fine chemicals market. Its pricing and availability reflect the complexities of its synthesis and the specialized demand from contract research organizations (CROs) and academic research institutions. Supply chain considerations for this compound often involve custom synthesis services rather than bulk production.

Ongoing research continues to uncover new dimensions of this compound's potential. Current investigations explore its structure-property relationships in materials science applications, particularly in the development of organic electronic materials. The conjugated π-system of the pyridazine ring suggests possible utility in optoelectronic devices, aligning with global trends in renewable energy technologies.

Regulatory aspects of CAS 339008-34-3 emphasize proper handling and documentation, though it does not fall under restricted categories. Compliance with REACH regulations and Good Laboratory Practices (GLP) remains essential for researchers and manufacturers working with this compound, reflecting the broader pharmaceutical industry's commitment to responsible chemical management.

The future trajectory of 6-[(3-methylphenyl)methyl]pyridazin-3-ol research appears promising, with potential expansions into bioconjugation chemistry and prodrug development. As the scientific community increasingly values structural novelty in medicinal chemistry, this compound's unique architecture positions it as a valuable asset in addressing unmet therapeutic needs through rational drug design approaches.